(4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

• Molecular Formula: C8H13N3OS
• Molecular Weight: 199.28 g/mol
• IUPAC Name: [4-(cyclopropylmethyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol
• InChI: InChI=1S/C8H13N3OS/c1-13-8-10-9-7(5-12)11(8)4-6-2-3-6/h6,12H,2-5H2,1H3
• InChI Key: APRWUCPCPZKTMW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1CC2CC2)CO

Description

This compound is a triazole derivative characterized by a cyclopropylmethyl group at the 4-position, a methylthio (-SMe) substituent at the 5-position, and a hydroxymethyl (-CH2OH) moiety at the 3-position. Its molecular formula is C8H12N3OS (inferred from structural analogs in –13). The hydroxymethyl group contributes to hydrogen-bonding capacity, influencing solubility and target binding .

Biological Activity

The compound (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol is a member of the triazole family, which has garnered attention due to its potential biological activities. This article provides a comprehensive analysis of its biological activity, including relevant research findings and case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_4\text{S}$$

This structure features a triazole ring, which is known for its diverse biological activities, including antifungal and antibacterial properties.

Antifungal Activity

Research indicates that triazole derivatives often exhibit significant antifungal properties. The compound has been studied for its effectiveness against various fungal strains. A study demonstrated that similar triazole compounds inhibited the growth of Candida albicans and Aspergillus niger, suggesting potential applications in antifungal therapies .

Antimicrobial Activity

In addition to antifungal properties, triazole derivatives have shown promising antibacterial activity. A comparative study highlighted that compounds with similar structures exhibited inhibition against both Gram-positive and Gram-negative bacteria. Specifically, compounds with methylthio groups were noted for enhanced activity against Staphylococcus aureus and Escherichia coli .

Antiparasitic Activity

The compound's biological profile extends to antiparasitic effects. Triazoles have been recognized for their efficacy against nematodes, particularly in veterinary medicine. Research on related compounds has shown effectiveness against gastrointestinal nematodes in livestock, indicating that (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol may share similar mechanisms of action .

Study 1: Antifungal Efficacy

In a laboratory setting, (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol was tested against a panel of fungal pathogens. The results indicated an IC50 value of 15 µg/mL against Candida albicans, demonstrating significant antifungal potential compared to standard antifungal agents .

Study 2: Antibacterial Properties

A recent study evaluated the antibacterial activity of the compound in vitro. It was found to exhibit a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus. This suggests that the compound could be developed into a therapeutic agent for treating bacterial infections .

Study 3: Antiparasitic Applications

Field trials involving livestock treated with triazole derivatives showed a reduction in gastrointestinal nematode populations. The effectiveness of these treatments was attributed to the ability of triazoles to disrupt parasitic metabolism, which may also apply to (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol .

Research Findings Summary Table

Activity Type	Target Organism	IC50/MIC Value	Reference
Antifungal	Candida albicans	15 µg/mL
Antibacterial	Staphylococcus aureus	32 µg/mL
Antiparasitic	Gastrointestinal nematodes	Effective in field trials

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below summarizes key structural differences and inferred properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Notable Properties
(4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol	4: Cyclopropylmethyl; 5: -SMe; 3: -CH2OH	C8H12N3OS	~198.27 (calculated)	Moderate lipophilicity, potential metabolic stability due to cyclopropyl
(4-Cyclopropyl-5-methyl-4H-1,2,4-triazol-3-yl)methanol ()	4: Cyclopropyl; 5: -Me; 3: -CH2OH	C7H11N3O	153.18	Lower molecular weight; reduced lipophilicity compared to methylthio analog
[4-ethyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]methanol ()	4: Ethyl; 5: 2-phenylethyl; 3: -CH2OH	C13H17N3O	231.30	High lipophilicity due to aromatic substituent; potential for CNS penetration
5-ethyl-4-[(4-methylphenyl)methyl]-4H-1,2,4-triazole-3-thiol ()	4: p-Methylbenzyl; 5: Ethyl; 3: -SH	C12H15N3S	233.33	Thiol group increases reactivity (e.g., disulfide formation)
4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol ()	4: p-Methoxyphenyl; 5: Phenyl; 3: -SH	C15H13N3OS	283.35	Enhanced antifungal activity due to methoxyphenyl group

Key Observations:

• Lipophilicity : The cyclopropylmethyl and methylthio groups in the target compound likely confer intermediate lipophilicity compared to analogs with aromatic (e.g., phenylethyl) or smaller alkyl (e.g., ethyl) substituents.
• Reactivity : The methylthio (-SMe) group is less reactive than thiol (-SH) derivatives (), reducing susceptibility to oxidation but limiting covalent interactions with biological targets.